Cas no 2680817-98-3 (benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate)

• Product Name: benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680817-98-3
• MF: C₁₇H₁₃N₅O₂
• MW: 319.317422628403
• CID: 5635181
• PubChem ID: 165943713
• Update Time: 2025-05-27

benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680817-98-3
• EN300-28293728
• benzyl N-[5-(4-cyanophenyl)-4H-1,2,4-triazol-3-yl]carbamate
• benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C17H13N5O2/c18-10-12-6-8-14(9-7-12)15-19-16(22-21-15)20-17(23)24-11-13-4-2-1-3-5-13/h1-9H,11H2,(H2,19,20,21,22,23)
• InChI Key： UYRXCPZUZDYQDE-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C2C=CC(C#N)=CC=2)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.10692467g/mol
• Monoisotopic Mass: 319.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate

Research Briefing on Benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2680817-98-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2680817-98-3) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound, characterized by its unique triazole and cyanophenyl moieties, has garnered attention for its role in modulating key biological pathways.

The synthesis of benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate involves a multi-step process, with recent studies optimizing reaction conditions to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. Notably, the incorporation of the 4-cyanophenyl group enhances its binding affinity to target proteins, as demonstrated in molecular docking studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays using human cell lines have shown dose-dependent suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in murine models have demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and minimal toxicity.

Recent collaborations between academic and industrial researchers have explored the compound's application in drug delivery systems. Nanoformulations incorporating benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate have shown enhanced stability and targeted delivery in preclinical trials. These innovations address challenges related to solubility and bioavailability, paving the way for future clinical trials.

In conclusion, benzyl N-5-(4-cyanophenyl)-4H-1,2,4-triazol-3-ylcarbamate represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and expand its applications in treating chronic diseases. The compound's unique chemical properties and promising preclinical data underscore its value in the development of next-generation pharmaceuticals.